Cas no 1094355-55-1 (2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid)
2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid
-
- Inchi: 1S/C9H6BrNO2S2/c10-7-2-1-6(15-7)9-11-5(4-14-9)3-8(12)13/h1-2,4H,3H2,(H,12,13)
- InChI Key: ORFOKEUMASJJBP-UHFFFAOYSA-N
- SMILES: S1C=C(CC(O)=O)N=C1C1SC(Br)=CC=1
2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B418238-25mg |
2-[2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic Acid |
1094355-55-1 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B418238-50mg |
2-[2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic Acid |
1094355-55-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B418238-250mg |
2-[2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic Acid |
1094355-55-1 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM428672-250mg |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95%+ | 250mg |
$246 | 2023-01-20 | |
| Chemenu | CM428672-500mg |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95%+ | 500mg |
$444 | 2023-01-20 | |
| Chemenu | CM428672-1g |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95%+ | 1g |
$592 | 2023-01-20 | |
| Enamine | EN300-50165-0.05g |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-50165-0.1g |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-50165-0.25g |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-50165-0.5g |
2-[2-(5-bromothiophen-2-yl)-1,3-thiazol-4-yl]acetic acid |
1094355-55-1 | 95.0% | 0.5g |
$353.0 | 2025-02-20 |
2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid
2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid: A Comprehensive Overview
The compound 2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid (CAS No: 1094355-55-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring system with a thiophene moiety and an acetic acid group. The presence of the bromine atom at the 5-position of the thiophene ring adds to its complexity and potential biological activity.
Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria. Researchers have found that the thiazole ring plays a crucial role in enhancing the molecule's ability to inhibit bacterial growth. Additionally, the bromine substituent has been shown to improve the compound's selectivity and potency, making it a promising candidate for the development of new antibiotics.
In terms of synthesis, 2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediate in this synthesis is the thiazole derivative, which is formed by reacting an appropriate thioamide with an aldehyde or ketone under acidic conditions. The introduction of the bromine atom at the thiophene ring is typically achieved through electrophilic substitution, using a brominating agent such as Br2 in the presence of a Lewis acid catalyst.
The biological activity of this compound has been extensively studied in recent years. In addition to its antimicrobial properties, it has also been reported to exhibit anti-inflammatory and antioxidant effects. These activities are attributed to the molecule's ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, studies have shown that the compound can inhibit the production of nitric oxide (NO) and reactive oxygen species (ROS), which are major contributors to inflammatory diseases.
One of the most exciting developments in this area is the potential application of 2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism underlying this activity appears to involve the modulation of pro-apoptotic proteins such as Bax and Bid, as well as the inhibition of anti-apoptotic proteins like Bcl-2.
The synthesis optimization of this compound has also been a focus of recent research efforts. Scientists have explored various reaction conditions and catalysts to improve the yield and purity of the final product. For example, microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high product quality.
In conclusion, 2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid (CAS No: 1094355-55-1) is a versatile compound with a wide range of potential applications in medicine and biotechnology. Its unique structure, combined with its diverse biological activities, makes it an intriguing subject for further research. As new findings emerge, this compound is likely to play an increasingly important role in drug discovery and development.
1094355-55-1 (2-2-(5-Bromothiophen-2-yl)-1,3-thiazol-4-ylacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)